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Compound of Interest

Compound Name: C.I. Acid Yellow 42

Cat. No.: B15597536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Acid Yellow 42
in various solvents. The information is compiled from available technical data to assist

researchers in its application.

Introduction
C.I. Acid Yellow 42 is an acid dye characterized by its bright yellow powder form.[1][2][3] Its

solubility in different solvent systems is a critical parameter for its application in various

industrial and research settings, including textile dyeing and the preparation of solutions for

analytical studies.[1][2] This guide details the known quantitative and qualitative solubility data

and provides a general experimental protocol for its determination.

Physicochemical Properties
C.I. Name: Acid Yellow 42

C.I. Number: 22910

CAS Number: 6375-55-9

Molecular Formula: C₃₂H₂₄N₈Na₂O₈S₂

Molecular Weight: 758.69 g/mol
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Appearance: Bright yellow powder[1][2]

Solubility Data
The solubility of C.I. Acid Yellow 42 has been characterized in aqueous and organic solvents.

The following table summarizes the available quantitative and qualitative data.

Solvent
Quantitative
Solubility

Temperature
(°C)

Qualitative
Description

Appearance of
Solution

Water 17.27 g/L 20 Soluble Lemon Yellow

Ethanol Not Available - Soluble Lemon Yellow

Acetone Not Available - Slightly Soluble -

Note: The color of the aqueous solution of C.I. Acid Yellow 42 remains unchanged upon the

addition of concentrated hydrochloric acid or concentrated sodium hydroxide.[1][3] In

concentrated sulfuric acid, the dye is lemon yellow, and this color persists upon dilution.[1][3]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of C.I. Acid
Yellow 42 in a given solvent using the saturation shake-flask method coupled with UV-Vis

spectrophotometry. This method is widely applicable for colored compounds.

Materials and Equipment
C.I. Acid Yellow 42

Solvent of interest (e.g., water, ethanol)

Analytical balance

Volumetric flasks

Mechanical shaker or magnetic stirrer

Centrifuge
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Spectrophotometer

Syringe filters (0.45 µm)

Pipettes

Procedure
Preparation of Supersaturated Solution: Add an excess amount of C.I. Acid Yellow 42 to a

known volume of the solvent in a sealed container. This ensures that the solution reaches

saturation.

Equilibration: Place the container in a mechanical shaker or on a magnetic stirrer and agitate

at a constant temperature for a predetermined period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: After equilibration, allow the solution to stand to let the excess solid settle.

For a more complete separation, centrifuge the solution at a high speed.

Sample Collection and Dilution: Carefully withdraw a known volume of the supernatant,

ensuring no solid particles are transferred. Filter the supernatant through a 0.45 µm syringe

filter. A precise dilution of the clear, saturated solution may be necessary to bring its

absorbance within the linear range of the spectrophotometer.

Spectrophotometric Analysis: Measure the absorbance of the diluted solution at the

wavelength of maximum absorbance (λmax) for C.I. Acid Yellow 42.

Quantification: Calculate the concentration of the dye in the saturated solution using a pre-

established calibration curve of known concentrations of C.I. Acid Yellow 42 versus their

absorbance. The solubility is then determined by accounting for the dilution factor.

Visual Representation of Experimental Workflow
The following diagram illustrates the experimental workflow for determining the solubility of C.I.
Acid Yellow 42.
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Caption: Experimental workflow for solubility determination.

Logical Relationship of Factors Affecting Solubility
The solubility of acid dyes like C.I. Acid Yellow 42 is influenced by several factors. The

diagram below illustrates these relationships.

Solubility of
C.I. Acid Yellow 42
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Caption: Factors influencing dye solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profile of C.I. Acid Yellow
42]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597536#solubility-of-c-i-acid-yellow-42-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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